Cas no 123563-52-0 (Urs-12-ene-23,28-dioicacid, 3,19-dihydroxy-, (3b,4a)-)

• Product Name: Urs-12-ene-23,28-dioicacid, 3,19-dihydroxy-, (3b,4a)-
• CAS No: 123563-52-0
• MF: C₃₀H₄₆O₆
• MW: 502.682650089264
• CID: 227814
• Update Time: 2024-01-26

Urs-12-ene-23,28-dioicacid, 3,19-dihydroxy-, (3b,4a)- Chemical and Physical Properties

Names and Identifiers

• Urs-12-ene-23,28-dioicacid, 3,19-dihydroxy-, (3b,4a)-
• Rotundioicacid
• Urs-12-ene-23,28-dioic acid, 3,19-dihydroxy-, (3β,4α)-

• Inchi： 1S/C30H46O6/c1-17-9-14-30(24(34)35)16-15-26(3)18(22(30)29(17,6)36)7-8-19-25(2)12-11-21(31)28(5,23(32)33)20(25)10-13-27(19,26)4/h7,17,19-22,31,36H,8-16H2,1-6H3,(H,32,33)(H,34,35)/t17-,19-,20-,21+,22-,25-,26-,27-,28+,29-,30+/m1/s1
• InChI Key： UIEGOKVPCRANSU-LPTRQSICSA-N
• SMILES： [C@@H]1(O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(=CC1)[C@]1([C@@](CC[C@H]([C@]1(O)C)C)(C(O)=O)CC3)[H])C)(C)CC2)[H])(C)C(O)=O

Computed Properties

• Exact Mass: 502.32958

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 295-298 °C
• Boiling Point: 653.3±55.0 °C(Predicted)
• PSA: 115.06
• pka: 4.46±0.70(Predicted)